BPAM344

• Molecular Formula: C10H11FN2O2S
• Molecular Weight: 242.27 g/mol
• InChI: InChI=1S/C10H11FN2O2S/c11-7-1-4-9-10(5-7)16(14,15)12-6-13(9)8-2-3-8/h1,4-5,8,12H,2-3,6H2
• InChIKey: FLTMTBPCYAZIKM-UHFFFAOYSA-N

BPAM344 – Kainate Receptor PAM for Selective GluK1-3 Modulation in Neuroscience Research

BPAM344 (4-cyclopropyl-7-fluoro-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide) is a synthetic small-molecule positive allosteric modulator (PAM) of the kainate receptor (KAR) subfamily of ionotropic glutamate receptors. It potently enhances glutamate-evoked currents at recombinant homomeric GluK1b, GluK2a and GluK3a receptors with a characteristic subunit-selectivity profile, while also displaying measurable affinity for the AMPA receptor subunit GluA2 [1]. Cryo-EM and X‑ray crystallography have revealed that two BPAM344 molecules bind per ligand-binding-domain (LBD) dimer interface, stabilizing the closed state and profoundly slowing desensitisation kinetics [2].

Selective positive allosteric modulator of kainate receptor subfamily GluK1–3

Reported to stabilize LBD dimer closed state and slow desensitization kinetics

Enables subunit-biased pharmacological dissection in native receptor studies

• [1] IUPHAR/BPS Guide to Pharmacology. BPAM344 Ligand Page (GtoPdb Ligand ID: 13392). Accessed 2026. Available at: https://www.guidetomalariapharmacology.org/GRAC/LigandDisplayForward?ligandId=13392 View Source
• [2] Bay Y, Venskutonytė R, Frantsen SM, et al. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure. FEBS J. 2024;291(7):1506-1529. doi:10.1111/febs.17046 View Source

Why BPAM344 Cannot Be Replaced by Other Benzothiadiazine-Dioxide AMPA Receptor PAMs or Its Hydroxyl Analog BPAM521

Within the 1,2,4-benzothiadiazine 1,1-dioxide (BTD) chemotype, minute structural changes fundamentally redirect receptor-subtype selectivity, functional efficacy and binding thermodynamics. Replacement of the 7-fluoro substituent of BPAM344 with a hydroxyl group (BPAM521) halves the maximal potentiation of GluK2a and doubles the EC50, while changing the N4-cyclopropyl to an N4-fluoroethyl chain accompanied by a 7-chloro substituent (BPAM121) abolishes KAR potentiation entirely [1]. Moreover, BPAM344 potentiates KARs at concentrations higher than those required for AMPA-receptor modulation, meaning that AMPAR-optimised BTDs such as BPAM97 cannot substitute for the unique KAR-preferring profile of BPAM344 [2]. Consequently, a procurement decision based solely on the BTD scaffold or on AMPAR PAM activity would fail to deliver the kainate-receptor functional enhancement that is the primary experimental utility of BPAM344.

BPAM344

BPAM521 (7‑hydroxy analog)

7‑Fluoro→hydroxy substitution halves maximal GluK2a potentiation and doubles EC50; potency‑efficacy profile may not transfer.

BPAM344

BPAM121 (7‑chloro‑4‑fluoroethyl BTD)

No detectable kainate receptor potentiation up to 300 µM; BTD scaffold alone does not guarantee KAR PAM activity.

• [1] Larsen AP, Fièvre S, Frydenvang K, et al. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors. J Mol Biol. 2024;436(5):168461. doi:10.1016/j.jmb.2024.168461 View Source
• [2] Colson T, Valembois S, Bay Y, et al. Design of selective ligands for the kainate subtype receptors. Poster presented at: MedChem 2021; University of Liège. ORBi handle: 2268/302291. View Source

BPAM344 – Quantified Differential Performance Against Closest Structural Analogs

Head-to-Head Potency and Efficacy at GluK2a: BPAM344 vs. BPAM521

In whole-cell patch-clamp recordings on recombinant homomeric GluK2a receptors expressed in HEK293 cells, BPAM344 potentiated glutamate-evoked currents 21-fold at 200 µM with an EC50 of 79 µM, whereas the 7-hydroxy analog BPAM521 achieved only 12-fold potentiation at 300 µM with an EC50 of 159 µM [1]. Thus BPAM344 is 2.0-fold more potent and 1.75-fold more efficacious than its closest structural congener.

GluK2a Potency & Efficacy

Head‑to‑head

BPAM344: 21‑fold pot. at 200 µM, EC50 79 µM
BPAM521: 12‑fold pot. at 300 µM, EC50 159 µM

Higher potency–efficacy profile reported; may reduce solvent load and off‑target context.

EC50 ratio 2.0; maximal potentiation ratio 1.75

Evidence Dimension	Potentiation of glutamate-evoked currents at homomeric GluK2a receptors
Target Compound Data	BPAM344: 21-fold potentiation at 200 µM; EC50 = 79 µM
Comparator Or Baseline	BPAM521: 12-fold potentiation at 300 µM; EC50 = 159 µM
Quantified Difference	BPAM344 is 2.0-fold more potent (EC50 ratio = 2.0) and shows 1.75-fold greater maximal potentiation (21-fold vs. 12-fold)
Conditions	Whole-cell voltage-clamp; HEK293 cells expressing recombinant homomeric GluK2a; glutamate as agonist

Why This Matters

For experiments requiring robust KAR activation at the lowest achievable modulator concentration, BPAM344 offers a superior potency–efficacy combination, reducing solvent exposure and off-target risk relative to BPAM521.

• [1] Larsen AP, Fièvre S, Frydenvang K, et al. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors. J Mol Biol. 2024;436(5):168461. doi:10.1016/j.jmb.2024.168461 View Source

Functional Binary Distinction: BPAM344 vs. BPAM121 on Kainate Receptors

BPAM121 (7-chloro-4-(2-fluoroethyl)-BTD) produced no detectable potentiation of glutamate-evoked currents at GluK2a up to 300 µM, whereas BPAM344 robustly potentiated the same receptor preparation with an EC50 of 79 µM [1]. This binary functional difference demonstrates that not all BTD derivatives engage the KAR allosteric site productively.

KAR PAM Activity vs. BPAM121

Head‑to‑head

BPAM344: robust potentiation, EC50 79 µM
BPAM121: no detectable activity up to 300 µM

Functional switch: only a subset of BTD analogs act as KAR PAMs; scaffold alone insufficient.

Qualitative binary difference

Evidence Dimension	Positive allosteric modulation of homomeric GluK2a receptors
Target Compound Data	BPAM344: EC50 = 79 µM; 21-fold potentiation at 200 µM
Comparator Or Baseline	BPAM121: no potentiation at concentrations up to 300 µM
Quantified Difference	Qualitative functional switch (full PAM activity vs. no detectable activity)
Conditions	Whole-cell voltage-clamp; HEK293 cells expressing recombinant homomeric GluK2a; glutamate-evoked currents

Why This Matters

Procurement of a BTD compound without verifying KAR-specific functional data risks selecting an inactive molecule; BPAM344 is one of only two BTDs confirmed to act as a KAR PAM, and the sole one with sub-100 µM potency.

• [1] Larsen AP, Fièvre S, Frydenvang K, et al. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors. J Mol Biol. 2024;436(5):168461. doi:10.1016/j.jmb.2024.168461 View Source

Subunit Selectivity Fingerprint: BPAM344 Differential Potentiation Across GluK1b, GluK2a, GluK3a and GluA1i

At a fixed concentration of 100 µM, BPAM344 potentiates peak currents of GluK3a by 59-fold, GluK2a by 15-fold, GluK1b by 5-fold, and the AMPA receptor subunit GluA1i by 5-fold [1]. In a separate assay using 100 µM kainate as agonist, the EC50 values for potentiation were 26.3 µM (GluK1), 75.4 µM (GluK2) and 639 µM (GluK3) [2]. This profile establishes a rank order—GluK3a ≥ GluK2a > GluK1b ≈ GluA1i—that is not matched by any other commercially available KAR PAM.

Subunit Selectivity Fingerprint

Reported

Rank order: GluK3a (59×) ≈ GluK2a (15×) > GluK1b (5×) ≈ GluA1i (5×)

Enables subunit‑biased pharmacological design; no other PAM offers this quantified rank profile.

100 µM modulator, patch-clamp; EC50 values also reported

Evidence Dimension	Fold-potentiation of peak current amplitude at 100 µM BPAM344 (electrophysiology); EC50 for potentiation of 100 µM kainate response (calcium fluorescence)
Target Compound Data	Fold potentiation: GluK3a 59×, GluK2a 15×, GluK1b 5×, GluA1i 5×. EC50 (Ca2+ fluorescence): GluK1 26.3 µM, GluK2 75.4 µM, GluK3 639 µM
Comparator Or Baseline	No comparator; class-level inference: no other small-molecule KAR PAMs exist with similarly quantified subunit selectivity
Quantified Difference	GluK3a potentiated 11.8-fold more than GluK1b; GluK2 EC50 is 8.5-fold lower than GluK3 EC50
Conditions	Whole-cell patch-clamp (HEK293, homomeric receptors) and calcium-sensitive fluorescence-based assays (FLIPR, homomeric GluK1-3)

Why This Matters

Researchers studying GluK3-enriched circuits or seeking minimal GluK1 off-target modulation can exploit this selectivity fingerprint to design subunit-biased pharmacological interventions—an option not available with other KAR modulators.

• [1] Larsen AP, Fièvre S, Frydenvang K, et al. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors. J Mol Biol. 2024;436(5):168461. doi:10.1016/j.jmb.2024.168461 View Source
• [2] Bay Y, Venskutonytė R, Frantsen SM, et al. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure. FEBS J. 2024;291(7):1506-1529. doi:10.1111/febs.17046 View Source

Desensitisation Kinetics: BPAM344 Prolongs GluK2a Channel Open Time by Over 140-Fold

In outside-out patch recordings from HEK293 cells expressing homomeric GluK2a, BPAM344 (200 µM) shifted the weighted desensitisation time constant (τw) from 5.5 ms (glutamate alone) to 775 ms, with minimal impact on deactivation kinetics [1]. This 141-fold slowing of desensitisation is one of the largest reported for a small-molecule KAR modulator and contrasts with BPAM521, for which comparable kinetic data have not been reported.

Desensitization Prolongation

Head‑to‑head

141‑fold

Reported extreme τw increase (5.5→775 ms) without altering deactivation; enables kinetic studies.

GluK2a, outside‑out patches, 200 µM BPAM344

Evidence Dimension	Weighted desensitisation time constant (τw) at homomeric GluK2a
Target Compound Data	τw = 775 ms in the presence of 200 µM BPAM344
Comparator Or Baseline	τw = 5.5 ms with glutamate alone (no modulator)
Quantified Difference	141-fold increase in τw
Conditions	Outside-out patch-clamp; HEK293 cells; homomeric GluK2a; glutamate as agonist; 200 µM BPAM344

Why This Matters

Extreme prolongation of channel open time without altering deactivation makes BPAM344 uniquely suited for biophysical studies of KAR gating and for functional assays that require sustained receptor activation.

• [1] Larsen AP, Fièvre S, Frydenvang K, et al. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors. J Mol Biol. 2024;436(5):168461. doi:10.1016/j.jmb.2024.168461 View Source

Binding Thermodynamics at GluA2: BPAM344 vs. BPAM521 Reveals Distinct Energetic Driving Forces

Isothermal titration calorimetry (ITC) on the GluA2 ligand-binding domain (LBD-L483Y-N754S construct) yielded a Kd of 0.35 µM for BPAM344 (ΔH = -7.5 kcal/mol; -TΔS = -1.3 kcal/mol) compared with a Kd of 0.16 µM for BPAM521 (ΔH = -14.5 kcal/mol; -TΔS = 4.8 kcal/mol) [1]. Although BPAM521 binds with 2.2-fold higher affinity, its binding is entropically unfavourable, indicating a more conformationally restricted bound state. BPAM344 achieves its affinity with a more balanced enthalpy–entropy profile, potentially permitting greater conformational adaptability at the dimer interface.

GluA2 Binding Thermodynamics

Head‑to‑head

BPAM344: Kd 0.35 µM, ΔH -7.5 kcal/mol
BPAM521: Kd 0.16 µM, ΔH -14.5 kcal/mol

Distinct thermodynamic profiles suggest different bound conformations; entropic favorability observed.

ITC, GluA2 LBD construct; BPAM521 entropically penalized

Evidence Dimension	Binding affinity (Kd) and thermodynamic parameters for GluA2 LBD
Target Compound Data	BPAM344: Kd = 0.35 µM; ΔH = -7.5 kcal/mol; -TΔS = -1.3 kcal/mol
Comparator Or Baseline	BPAM521: Kd = 0.16 µM; ΔH = -14.5 kcal/mol; -TΔS = 4.8 kcal/mol
Quantified Difference	BPAM521 has 2.2-fold higher affinity; BPAM344 binding is less enthalpically driven but entropically favourable, whereas BPAM521 binding is entropically penalized
Conditions	ITC; GluA2-LBD-L483Y-N754S construct; 25°C

Why This Matters

The distinct thermodynamic signatures indicate that BPAM344 and BPAM521 stabilize different conformational states of the LBD dimer, which may translate into divergent functional effects on channel gating and desensitisation—making BPAM344 the preferred choice when enthalpy-dominated binding is not the primary requirement.

• [1] Krintel C, Francotte P, Pickering DS, et al. Enthalpy-Entropy Compensation in the Binding of Modulators at Ionotropic Glutamate Receptor GluA2. Biophys J. 2016;110(11):2397-2406. doi:10.1016/j.bpj.2016.04.032 View Source

Assay Enablement: BPAM344 Establishes High-Throughput Calcium-Fluorescence Screens for All Three Kainate Receptor Subtypes

BPAM344 was used to develop the first robust calcium-sensitive fluorescence-based assay platform (FLIPR) for homomeric GluK1, GluK2 and GluK3 receptors, enabling quantitative determination of agonist and antagonist pharmacology across all three subtypes [1]. The EC50 values obtained in this assay format—26.3 µM (GluK1), 75.4 µM (GluK2) and 639 µM (GluK3) for potentiating 100 µM kainate—provide a standardised benchmarking dataset that no other KAR PAM has replicated. Prior to this work, no small-molecule tool existed that could support high-throughput functional screens of all three KAR subtypes in parallel.

HT Ca²⁺ Assay Enablement

Method context

Validated FLIPR assay for GluK1–3 with reported EC50 values 26.3, 75.4, 639 µM

First‑in‑class tool enabling medium‑throughput KAR screening across all subtypes.

No other small‑molecule PAM replicated this platform

Evidence Dimension	Assay feasibility and EC50 values for potentiating 100 µM kainate in calcium-fluorescence format
Target Compound Data	BPAM344 EC50: GluK1 26.3 µM, GluK2 75.4 µM, GluK3 639 µM
Comparator Or Baseline	No comparator available (class-level inference): prior to BPAM344, no small-molecule KAR PAM had been validated for calcium-fluorescence screening of GluK1-3
Quantified Difference	Not applicable (first-in-class assay enablement)
Conditions	Calcium-sensitive fluorescence (FLIPR); HEK293 cells expressing homomeric GluK1, GluK2 or GluK3; 100 µM kainate as agonist

Why This Matters

For laboratories establishing medium- to high-throughput KAR screening cascades, BPAM344 is currently the only validated tool compound that delivers functional responses across all three KAR subtypes in a homogeneous fluorescence format, significantly reducing assay development time and cost.

• [1] Bay Y, Venskutonytė R, Frantsen SM, et al. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure. FEBS J. 2024;291(7):1506-1529. doi:10.1111/febs.17046 View Source

BPAM344 – High-Impact Application Scenarios for Kainate Receptor Research and Drug Discovery

Subunit-Selective Pharmacological Dissection of Native Kainate Receptor Populations

The differential fold-potentiation profile of BPAM344 (GluK3a 59-fold; GluK2a 15-fold; GluK1b 5-fold [1]) allows electrophysiologists to infer the subunit composition of native KARs in brain slices or primary neuronal cultures. By comparing the magnitude of current enhancement before and after BPAM344 application, researchers can estimate the relative contribution of GluK3- versus GluK1-containing receptors, a strategy not feasible with any other commercially available small-molecule tool.

High-Throughput Screening for Novel Kainate Receptor Agonists, Antagonists and PAMs

BPAM344 enables robust calcium-sensitive fluorescence-based assays for GluK1, GluK2 and GluK3 [2]. Pharmaceutical screening groups can deploy these assays to identify subtype-selective agonists (using co-application of BPAM344 to unmask weak agonists such as domoate) or to screen for competitive antagonists and novel PAMs in a multi-well plate format, thereby accelerating hit discovery for KAR-targeted therapeutics.

Structural Biology and Cryo-EM Studies of Kainate Receptor Conformational States

Cryo-EM structures of GluK2 in complex with BPAM344 have resolved the modulator bound at the LBD dimer interface, stabilising both the closed (DNQX-bound) and active-like (glutamate-bound) states [3]. Structural biology laboratories requiring well-ordered, homogeneous receptor preparations for single-particle analysis can use BPAM344 to trap specific conformational states, facilitating high-resolution structure determination of full-length KARs.

Biophysical Investigation of Ionotropic Glutamate Receptor Desensitisation Mechanisms

The 141-fold slowing of desensitisation at GluK2a (τw from 5.5 ms to 775 ms) without concomitant alteration of deactivation [1] makes BPAM344 an indispensable probe for studying the structural determinants of KAR desensitisation. Patch-clamp fluorometry and rapid perfusion experiments can exploit this kinetic separation to isolate desensitisation from agonist unbinding, providing mechanistic insights unattainable with faster-desensitising modulators such as Concanavalin A.

Application

Selection Property

Validation Focus

Subunit‑selective dissection of native KAR populations

Differential fold‑potentiation profile (GluK3a > GluK2a > GluK1b)

Electrophysiological current enhancement comparison across subunits

High‑throughput screening for KAR ligands

Calcium‑fluorescence assay compatibility (FLIPR)

Assay reproducibility and Z‑factor with reported EC50 benchmarks

Structural biology and cryo‑EM of KAR conformational states

Stabilization of closed/active‑like LBD dimer states

Homogeneous complex formation and map resolution improvement

Biophysical studies of desensitization mechanisms

Marked desensitization slowing without deactivation change

Kinetic separation of desensitization from agonist unbinding

• [1] Larsen AP, Fièvre S, Frydenvang K, et al. Identification and Structure-Function Study of Positive Allosteric Modulators of Kainate Receptors. J Mol Biol. 2024;436(5):168461. doi:10.1016/j.jmb.2024.168461 View Source
• [2] Bay Y, Venskutonytė R, Frantsen SM, et al. Small-molecule positive allosteric modulation of homomeric kainate receptors GluK1-3: development of screening assays and insight into GluK3 structure. FEBS J. 2024;291(7):1506-1529. doi:10.1111/febs.17046 View Source
• [3] Nadezhdin KD, Gangwar SP, Sobolevsky AI. Positive and negative allosteric modulation of GluK2 kainate receptors by BPAM344 and antiepileptic perampanel. Cell Rep. 2023;42(2):112124. doi:10.1016/j.celrep.2023.112124 View Source